Cas no 934333-80-9 ((E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 934333-80-9
• MF: C₁₆H₁₃BrO₂
• MW: 317.177223920822
• CID: 6797690
• PubChem ID: 5346499
• Update Time: 2025-11-01

(E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(2-methoxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 1-(4-bromophenyl)-3-(2-methoxyphenyl)-, (2E)-
• CHEMBL2049228
• 934333-80-9
• MFCD01901351
• SCHEMBL17670858
• AG-205/05880001
• AKOS000955911
• SCHEMBL17670806
• BIM-0041169.P001
• (2E)-1-(4-Bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C16H13BrO2/c1-19-16-5-3-2-4-13(16)8-11-15(18)12-6-9-14(17)10-7-12/h2-11H,1H3/b11-8+
• InChI Key： BQTFYNPTSBOPJK-DHZHZOJOSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 316.00989g/mol
• Monoisotopic Mass: 316.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 435.9±45.0 °C(Predicted)

Additional information on (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one

Introduction to (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one (CAS No. 934333-80-9)

(E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one (CAS No. 934333-80-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, physical properties, synthesis methods, and recent applications in medicinal chemistry and biological studies.

Chemical Structure and Properties: (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its unique molecular structure. The compound features a conjugated double bond system between the aromatic rings, which are substituted with a bromine atom and a methoxy group, respectively. This structural arrangement imparts the molecule with specific electronic and steric properties that are crucial for its biological activities.

The molecular formula of (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one is C₁₆H₁₃BrO₂, and its molecular weight is 307.17 g/mol. The compound is typically a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its melting point ranges from 85 to 87°C, making it suitable for various experimental conditions.

Synthesis Methods: The synthesis of (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one can be achieved through several well-established methods in organic chemistry. One common approach involves the Claisen-Schmidt condensation reaction between 4-bromobenzaldehyde and 2-methoxyacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction typically proceeds under reflux conditions in an appropriate solvent like ethanol or methanol.

The reaction mechanism involves the formation of an enolate intermediate from the ketone, which then reacts with the aldehyde to form the desired chalcone derivative. The use of an excess of one reactant can help drive the reaction to completion, ensuring high yields of the product. Post-reaction purification can be achieved through recrystallization or column chromatography, depending on the scale of synthesis.

Biological Activities: Recent studies have highlighted the potential of (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one in various biological applications. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation. By inhibiting NF-κB activation, (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one can reduce the expression of inflammatory genes and thus mitigate inflammatory responses.

Beyond its anti-inflammatory properties, (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one has also shown promise as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple cellular pathways involved in cancer progression, such as cell cycle regulation and angiogenesis.

In particular, research has focused on its ability to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in many types of cancer. By blocking this pathway, (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one can induce cell cycle arrest and apoptosis, thereby suppressing tumor growth.

Clinical Relevance: While much of the current research on (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one is still at the preclinical stage, preliminary findings are encouraging and warrant further investigation. Clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, this compound has also been explored for use as a lead molecule in drug discovery efforts. Its unique chemical structure and biological activities make it an attractive candidate for optimization through medicinal chemistry approaches aimed at enhancing its potency and selectivity.

Safety Considerations: As with any chemical compound used in research or development, safety considerations are paramount when handling (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one. Standard laboratory safety protocols should be followed to minimize exposure risks. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling.

Toxicity studies have shown that this compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure or high doses may pose potential risks that need to be carefully evaluated through comprehensive toxicological assessments.

Conclusion: In summary, (E)-1-(4-bromophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one (CAS No. 934333-80-9) is a promising compound with diverse applications in medicinal chemistry and biological research. Its unique chemical structure confers it with valuable properties that make it suitable for further development as a therapeutic agent or lead molecule for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.